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Compound of Interest

Compound Name: Palladium(ll) sulfide

Cat. No.: B082378

Authored for professionals in scientific research and drug development, this document provides
a comprehensive overview of the chemical formula, properties, and experimental
considerations of Palladium(ll) Sulfide (PdS).

Palladium(ll) sulfide, with the chemical formula PdS, is an inorganic compound of palladium
and sulfur.[1][2] It presents as a brown solid or as black or grey metallic crystals and is
insoluble in water.[1] Like other platinum group metal chalcogenides, PdS exhibits complex
structural, electrical, and magnetic properties that make it a subject of interest in various fields,
including catalysis and materials science.[1]

Physicochemical and Structural Properties

Palladium(ll) sulfide possesses a uniqgue combination of physical and chemical
characteristics. A summary of its key quantitative properties is provided in the tables below.

Physical and Chemical Properties

The fundamental physical and chemical data for PdS are crucial for its application in
experimental settings.
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Property Value Reference(s)
Chemical Formula PdS [1112]

Molar Mass 138.49 g/mol [3114]
Appearance Brown. solid or black/grey o

metallic crystals

Density 6.7 g/cm3 [3]

Melting Point 950 °C (decomposes) [3][5]
Solubility Insoluble in water [1]

CAS Number 12125-22-3 [2][5]

Crystallographic Data

PdS crystallizes in a tetragonal system, which is fundamental to understanding its material

properties.[3][6] The crystal structure consists of palladium centers in an approximately square

planar coordination and sulfur centers in a tetrahedral geometry.[1][2]

Crystallographic
Parameter

Value

Reference(s)

Crystal System

Tetragonal

[3][6]

Space Group

P42/m (No. 84)

[6]7]

Lattice Constant (a)

6.440 + 0.005 A

[8]

Lattice Constant (c)

6.620 + 0.005 A

[8]

Electronic and Thermoelectric Properties

The electronic and thermal transport properties of PdS are of significant interest for

thermoelectric applications.
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Property Value Conditions Reference(s)

Band Gap 0.42 eV (for PdS2) - [9]

Electrical Conductivity ~ Varies with

[6]

(0) temperature
Seebeck Coefficient Room Temperature
~280 pv K-t o [6]
(S) (thin film)
Power Factor (PF) 27 pW cm~1t K2 800 K [6][10]
Thermal Conductivity ) )
Relatively high - [8]
(K)
Figure of Merit (zT) 0.33 800 K [6][10]

Experimental Protocols

The synthesis and characterization of PdS are critical for its study and application. This section
outlines common experimental methodologies.

Synthesis of Palladium(ll) Sulfide

Several methods are employed for the synthesis of PdS, each with its advantages depending
on the desired form of the final product (e.g., bulk powder, nanoparticles).

Method 1: Precipitation from Aqueous Solution This is a common laboratory-scale synthesis
method.

e Precursor Preparation: Prepare an aqueous solution containing Palladium(ll) ions (Pd2*), for
example, by dissolving palladium(ll) chloride (PdCIz2) in water.

o Precipitation: Pass hydrogen sulfide (H2S) gas through the Pd?* solution. Palladium(ll)
sulfide will precipitate out as a solid.

o Reaction: Pd?* + H2S — PdS(s) + 2H*[1]

« |solation and Purification: The precipitate is collected by filtration, washed with deionized
water to remove any unreacted precursors and byproducts, and then dried under vacuum.
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Method 2: Direct Reaction of Elements This method, historically used by Berzelius, is suitable
for producing bulk PdS.[1]

Reactant Preparation: Stoichiometric amounts of high-purity palladium powder and sulfur
powder are thoroughly mixed.

Reaction: The mixture is heated in an inert atmosphere (e.g., argon) or a vacuum-sealed
quartz ampoule.

o Reaction: Pd + S - PdS[1]

Cooling: The reaction vessel is slowly cooled to room temperature to allow for the formation
of a crystalline product.

Method 3: Thermolysis of a Single-Source Precursor This method is often used for the
synthesis of PdS nanocrystals.

e Precursor Synthesis: A palladium-thiolate complex, such as [Pd(SCHs)z]s, is synthesized.[11]

Thermolysis: The precursor is heated in a high-boiling point solvent (e.g., oleylamine) or
under solventless conditions at a specific temperature.[11] The temperature and atmosphere
can be controlled to produce palladium or palladium sulfide nanocrystals of varying
morphologies.[11]

Characterization Techniques

A variety of analytical techniques are used to confirm the synthesis and characterize the
properties of PdS.

o X-ray Diffraction (XRD): To determine the crystal structure, phase purity, and lattice
parameters.[12]

o X-ray Photoelectron Spectroscopy (XPS): To analyze the elemental composition and
oxidation states of palladium and sulfur on the surface.[12]

o Transmission Electron Microscopy (TEM) and High-Resolution TEM (HRTEM): To visualize
the morphology, particle size, and crystalline structure of nanoparticles.[12]
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» Energy-Dispersive X-ray Spectroscopy (EDS): To determine the elemental composition of
the material.[12]

e Brunauer-Emmett-Teller (BET) Analysis: To measure the specific surface area of the
material.[12]

o Temperature-Programmed Reduction (Hz-TPR): To study the reducibility of the sulfide.[12]

Visualized Workflows and Pathways
Experimental Workflow for PdS Nanoparticle Synthesis
and Characterization

The following diagram illustrates a typical workflow for the synthesis and characterization of
PdS nanoparticles.
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A generalized workflow for the synthesis and characterization of PdS nanoparticles.

Potential Biological Interactions of Palladium
Compounds

While specific signaling pathways for PdS are not well-defined, the biological interactions of
palladium compounds, in general, are of interest in drug development and toxicology. The
following diagram outlines the potential interactions and effects of palladium ions in a biological

system.
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Potential biological interactions and toxicological outcomes of palladium ions.

Applications and Future Outlook

Palladium sulfide and its related compounds are being explored for various applications.

o Catalysis: Supported palladium sulfide catalysts are of significant interest for selective
hydrogenation reactions.[12] For example, PdS supported on carbon has shown high
selectivity and stability in the synthesis of N-(1,3-dimethylbutyl)-N'-phenyl-p-
phenylenediamine (6PPD).[12]
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o Thermoelectrics: Due to its favorable power factor at high temperatures, PdS is a promising
candidate for thermoelectric materials, which can convert heat energy into electrical energy.
[6][10]

o Drug Development and Nanomedicine: While the toxicity of palladium salts is a concern,
palladium-based nanoparticles are being investigated for applications in drug delivery and as
therapeutic agents. Their unique catalytic properties could potentially be harnessed for
prodrug activation. The biological interactions of palladium complexes with proteins and DNA
are also an active area of research.[13][14]

Further research into tuning the properties of PdS through nanostructuring, doping, and the
formation of composites will likely open up new avenues for its application in advanced
materials and biomedical technologies. A thorough understanding of its toxicological profile
remains critical for its safe and effective use in any biological system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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